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Acalisib at a Glance

Acalisib (also known as GS-9820 or CAL-120) is a potent and selective small-molecule inhibitor of the

phosphoinositide 3-kinase delta (PI3Kδ) isoform. Its high selectivity makes it a valuable tool for studying B-

cell function and lymphoid malignancies [1] [2] [3].

The table below summarizes its core biochemical properties and selectivity profile:

Property Value / Description

Molecular Weight 401.40 g/mol [1] [2] [3]

Chemical
Formula

C₂₁H₁₆FN₇O [1] [2] [3]

CAS No. 870281-34-8 [1] [2] [3]

Primary Target PI3Kδ (p110δ) [1] [2] [3]

IC₅₀ for p110δ 14 nM [1] or 12.7 nM [3]

Selectivity 114- to 400-fold selective over other Class I PI3K enzymes (p110α, p110β, p110γ)
[1]
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Its selectivity over related kinases is detailed in the following table:

Target Reported IC₅₀ (nM) Source

p110δ (PI3Kδ) 14.0 [1]

p110γ (PI3Kγ) 1,389 [2] [3]

p110β (PI3Kβ) 3,377 [2] [3]

p110α (PI3Kα) 5,441 [2] [3]

hVps34 12,682 [2] [3]

DNA-PK 18,749 [2] [3]

mTOR >10,000 (No activity) [1]

Stock Solution Preparation & Storage

Acalisib has sufficient solubility in DMSO for in vitro experiments. Below are the standard protocols for

preparing and storing stock solutions.

Recommended Solvent: DMSO

Solubility: 80 mg/mL (199.3 mM) [1] to 125 mg/mL (311.41 mM) [3]. Note: Hygroscopic DMSO can
absorb moisture from the air, which may reduce solubility over time. It is recommended to use fresh,

newly opened DMSO for preparing stock solutions [1] [3].
Insoluble in: Water and Ethanol [1].

Preparation of a 10 mM Stock Solution (Example) To prepare 1 mL of a 10 mM stock solution:

Calculate the mass needed: (10 µmol/mL) × (401.40 mg/mmol) = 4.01 mg of Acalisib.
Weigh out 4.01 mg of Acalisib powder.

Add the powder to an appropriate vial.
Add 1 mL of pure, anhydrous DMSO to dissolve the powder.

Mix by vortexing or gentle sonication until the solution is clear.
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Storage and Stability

Stock Solution: Aliquot and store at -20°C or -80°C. Protect from light [3].
Powder: Store at -20°C, and it is stable for at least 3 years from the date of receipt [1].

Stability Note: While one study found that 85% of tested compounds were stable in wet DMSO
(90/10 DMSO/water) for up to 2 years at 4°C, the recommended practice for Acalisib is to use pure

DMSO to ensure optimal stability and solubility based on supplier data [4].

In Vivo Formulation Protocols

For animal studies, Acalisib requires specific formulations to ensure solubility and bioavailability upon

administration. The following validated protocols are adapted from supplier recommendations [1] [3].

Protocol 1: Solution in PEG300/Tween80/Saline This formulation yields a clear solution suitable for most

administration routes.

Final Concentration: 2-4 mg/mL (5-10 mM) [1] [3].
Formulation: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% saline [1] [3].

Preparation Steps:

Prepare a concentrated DMSO stock solution (e.g., 80 mg/mL) [1].

To a mixing vial, add 400 µL of PEG300.
Add 50 µL of the DMSO stock solution to the PEG300 and mix evenly.

Add 50 µL of Tween 80 to the mixture and mix evenly.
Add 500 µL of saline (0.9% NaCl in ddH₂O) to adjust the volume to 1 mL.

Mix thoroughly. The final solution should be clear and used immediately for optimal results [1].

Protocol 2: Suspension in CMC-Na This is a fallback option if a solution is not feasible.

Final Concentration: ≥5 mg/mL [1].

Formulation: 0.5-1% Carboxymethylcellulose sodium (CMC-Na) in water [1].
Preparation: Add 5 mg of Acalisib powder to 1 mL of CMC-Na solution and mix vigorously to form a

homogeneous suspension [1].

Key Experimental Considerations
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Bioactivity Validation: In fibroblast-based assays, Acalisib showed high cellular selectivity for

PI3Kδ. It only reduced PDGF-induced pAkt (via PI3Kα) by 50% at 11,585 nM and LPA-induced pAkt
(via PI3Kβ) by 50% at 2,069 nM, confirming its selectivity in a cellular context [3].

In Vivo Efficacy: In animal models, a dose of 10 mg/kg of Acalisib was sufficient to reduce the
growth of multiple myeloma xenografts in mice. Notably, in studies on obese mice, this same dose did

not affect body weight, unlike a PI3Kα inhibitor, further underscoring its isoform-specific action [3].
Handling Precautions: Acalisib is for research use only and is not intended for human

consumption. Standard laboratory safety procedures should be followed, including the use of
personal protective equipment (PPE) [2].

The following diagram illustrates the workflow for selecting and preparing the appropriate formulation for

your experiment.
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 If needed

Click to download full resolution via product page

Conclusion

This guide provides a consolidated reference for working with Acalisib in a research environment. The key

to obtaining reliable and reproducible data lies in the precise preparation of stock solutions, the careful

choice of in vivo formulation, and a clear understanding of the compound's highly selective mechanism of
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action. Adhering to these detailed protocols will help ensure the success of your experiments investigating

PI3Kδ signaling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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